Cas no 2228711-22-4 (1-(1-phenyl-1H-pyrazol-4-yl)cyclopropylmethanamine)

• Product Name: 1-(1-phenyl-1H-pyrazol-4-yl)cyclopropylmethanamine
• CAS No: 2228711-22-4
• MF: C₁₃H₁₅N₃
• MW: 213.278302431107
• CID: 6428545
• PubChem ID: 165619817
• Update Time: 2025-10-24

1-(1-phenyl-1H-pyrazol-4-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(1-phenyl-1H-pyrazol-4-yl)cyclopropylmethanamine
• 2228711-22-4
• [1-(1-phenyl-1H-pyrazol-4-yl)cyclopropyl]methanamine
• EN300-1862959

• Inchi： 1S/C13H15N3/c14-10-13(6-7-13)11-8-15-16(9-11)12-4-2-1-3-5-12/h1-5,8-9H,6-7,10,14H2
• InChI Key： BSTQHOHDBZWEKP-UHFFFAOYSA-N
• SMILES： NCC1(C2C=NN(C3C=CC=CC=3)C=2)CC1

Computed Properties

• Exact Mass: 213.126597491g/mol
• Monoisotopic Mass: 213.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(1-phenyl-1H-pyrazol-4-yl)cyclopropylmethanamine

Professional Introduction to Compound with CAS No. 2228711-22-4 and Product Name: 1-(1-phenyl-1H-pyrazol-4-yl)cyclopropylmethanamine

The compound identified by the CAS number 2228711-22-4 and the product name 1-(1-phenyl-1H-pyrazol-4-yl)cyclopropylmethanamine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a phenyl-pyrazole moiety combined with a cyclopropylmethanamine backbone suggests a rich chemical space for biological activity, making it a promising candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of heterocyclic compounds, particularly those incorporating pyrazole derivatives. Pyrazole-based scaffolds are known for their versatility and have been extensively studied for their pharmacological properties. The compound in question, 1-(1-phenyl-1H-pyrazol-4-yl)cyclopropylmethanamine, is no exception. Its molecular structure combines the aromatic stability of the phenyl ring with the bioisosteric properties of the cyclopropyl group, which is often employed to enhance metabolic stability and binding affinity.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. The pyrazol-4-yl substituent is particularly interesting because it can serve as a hinge point for further functionalization, allowing chemists to tailor the molecule's properties for specific biological targets. This flexibility has made pyrazole derivatives valuable tools in drug design, particularly in the quest to develop novel small-molecule inhibitors.

Recent studies have highlighted the importance of cyclopropyl-containing compounds in medicinal chemistry. The cyclopropyl group, while small, can significantly influence a molecule's pharmacokinetic profile by enhancing binding affinity and reducing susceptibility to metabolic degradation. In the case of 1-(1-phenyl-1H-pyrazol-4-yl)cyclopropylmethanamine, this feature may contribute to its potential as a lead compound for further development. Researchers have been exploring similar structures in an effort to identify new therapeutic agents with improved efficacy and reduced side effects.

The synthesis of this compound involves several key steps that highlight the ingenuity of modern organic chemistry. The introduction of the phenyl-pyrazole moiety requires precise control over reaction conditions to ensure high yield and purity. Additionally, the incorporation of the cyclopropylmethanamine group necessitates careful consideration of synthetic pathways to avoid unwanted byproducts. Advances in catalytic methods have made it possible to achieve these transformations more efficiently, paving the way for scalable production.

From a biological perspective, the compound's structure suggests multiple potential mechanisms of action. The pyrazol-4-yl group is known to interact with various biological targets, including enzymes and receptors involved in inflammation, pain signaling, and metabolic regulation. The cyclopropyl group may further modulate these interactions by influencing binding orientation and affinity. These characteristics make 1-(1-phenyl-1H-pyrazol-4-yl)cyclopropylmethanamine an attractive candidate for further pharmacological investigation.

In vitro studies have begun to unravel the biological activity of this compound. Preliminary data indicate that it exhibits promising interactions with certain enzymes relevant to human health conditions such as cardiovascular diseases and neurodegenerative disorders. The ability of this molecule to modulate these enzymatic pathways could lead to novel therapeutic strategies targeting these conditions. Furthermore, its structural features may offer advantages over existing treatments by providing improved selectivity and reduced toxicity.

The development of new drugs is a complex process that requires extensive testing across multiple models and species. While initial findings are encouraging, further research is needed to fully understand the compound's efficacy and safety profile. Preclinical studies are underway to evaluate its pharmacokinetic properties, potential side effects, and long-term stability. These studies are crucial for determining whether this compound will advance into clinical trials and ultimately become a viable therapeutic option.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques have been instrumental in predicting how 1-(1-phenyl-1H-pyrazol-4-yl)cyclopropylmethanamine will interact with biological targets at the atomic level. These predictions guide experimental design and help identify optimal analogs for further development. By leveraging computational tools alongside traditional wet-lab approaches, researchers can accelerate the drug discovery pipeline significantly.

The future prospects for this compound are bright, driven by ongoing research efforts aimed at optimizing its pharmacological properties. Innovations in synthetic methodologies continue to emerge, offering new opportunities for structural diversification and functionalization. As our understanding of biological systems grows more sophisticated, so too does our ability to design molecules that precisely target disease-causing mechanisms.

In conclusion,1-(1-phenyl-1H-pyrazol-4-yl)cyclopropylmethanamine represents a significant contribution to pharmaceutical chemistry due to its unique structural features and potential biological activity. Its combination of a phenyl-pyrazole moiety with a cyclopropymethanamine backbone positions it as a valuable intermediate for drug development efforts aimed at addressing various human health conditions. With continued research and innovation,CAS No 2228711 - 22 - 4 has the potential to play an important role in shaping future therapeutic strategies.